Cas no 2096496-14-7 ((1S,2S)-N,N'-Bis(phenylmethyl)-1,2-cyclohexanediamine dihydrochloride)

• Product Name: (1S,2S)-N,N'-Bis(phenylmethyl)-1,2-cyclohexanediamine dihydrochloride
• CAS No: 2096496-14-7
• MF: C₂₀H₂₈Cl₂N₂
• MW: 367.355723381042
• CID: 6220936
• PubChem ID: 124219916
• Update Time: 2026-03-11

(1S,2S)-N,N'-Bis(phenylmethyl)-1,2-cyclohexanediamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1S,2S)-N,N'-Bis(phenylmethyl)-1,2-cyclohexanediamine dihydrochloride, min. 98%
• (1S,2S)-N1,N2-dibenzylcyclohexane-1,2-diamine dihydrochloride
• MFCD29905427
• (1S,2S)-N,N'-Bis(phenylmethyl)-1,2-cyclohexanediamine dihydrochloride
• 2096496-14-7
• (1S,2S)-1-N,2-N-dibenzylcyclohexane-1,2-diamine;dihydrochloride

• Inchi： 1S/C20H26N2.2ClH/c1-3-9-17(10-4-1)15-21-19-13-7-8-14-20(19)22-16-18-11-5-2-6-12-18;;/h1-6,9-12,19-22H,7-8,13-16H2;2*1H/t19-,20-;;/m0../s1
• InChI Key： RIJQPRPIYQEHFC-TULUPMBKSA-N
• SMILES： Cl.Cl.N(CC1C=CC=CC=1)[C@H]1CCCC[C@@H]1NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 366.1629543g/mol
• Monoisotopic Mass: 366.1629543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų

Additional information on (1S,2S)-N,N'-Bis(phenylmethyl)-1,2-cyclohexanediamine dihydrochloride

N,N'-Bis(phenylmethyl)-1,2-cyclohexanediamine dihydrochloride (CAS No. 2096496-14-7)

The compound N,N'-Bis(phenylmethyl)-1,2-cyclohexanediamine dihydrochloride (CAS No. 2096496-14-7) is a highly specialized chemical entity with significant applications in various scientific and industrial domains. This compound, also referred to as bis-(benzyl)-cyclohexane diamine dihydrochloride, is characterized by its unique stereochemistry and functional groups, making it a valuable molecule in research and development.

Chemical Structure and Properties: The molecule consists of a cyclohexane ring with two amino groups at the 1S and 2S positions. Each amino group is substituted with a benzyl group (C6H5CH2-), forming a bis(benzyl)amine structure. The presence of the dihydrochloride salt indicates that the compound exists in its protonated form, which is stable under standard conditions. The stereochemistry of the molecule, specifically the (1S,2S) configuration, plays a critical role in its reactivity and biological activity.

Synthesis and Applications: The synthesis of N,N'-Bis(phenylmethyl)-1,2-cyclohexanediamine dihydrochloride involves multi-step organic reactions, including nucleophilic substitution and acid-base neutralization. This compound is widely used in the pharmaceutical industry as an intermediate in drug development. Recent studies have highlighted its potential as a precursor for bioactive molecules targeting neurodegenerative diseases and cancer.

Biological Activity: Research into the biological activity of this compound has revealed its ability to modulate key enzymes involved in cellular signaling pathways. For instance, studies published in 2023 demonstrate that N,N'-Bis(phenylmethyl)-1,2-cyclohexanediamine dihydrochloride can inhibit the activity of certain kinases, making it a promising candidate for anti-inflammatory therapies. Additionally, its stereochemistry enables selective binding to specific receptors, enhancing its therapeutic potential.

Material Science Applications: Beyond pharmacology, this compound finds applications in material science as a building block for advanced polymers and composites. Its ability to form stable aminal bonds makes it ideal for synthesizing high-performance materials with tailored mechanical properties.

Environmental Considerations: Recent environmental studies have focused on the degradation pathways of N,N'-Bis(phenylmethyl)-1,2-cyclohexanediamine dihydrochloride in aqueous environments. Findings suggest that the compound undergoes rapid hydrolysis under alkaline conditions, reducing its persistence in natural ecosystems.

Safety and Handling: As with all chemical compounds, proper handling procedures are essential to ensure safety. The compound should be stored in a cool, dry place away from incompatible materials. Personal protective equipment (PPE) should be used during handling to minimize exposure risks.

In conclusion, N,N'-Bis(phenylmethyl)-1,2-cyclohexanediamine dihydrochloride (CAS No. 2096496-14-7) is a versatile and valuable molecule with diverse applications across multiple disciplines. Its unique chemical properties and stereochemistry continue to drive innovative research and development efforts worldwide.